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(+)-Nortrachelogenin is a dibenzylbutyrolactone lignan, a type of polyphenolic compound. Its core structure

consists of two phenylpropane units. Key to its identification are its specific mass spectrometry

fragmentation patterns and chromatographic behavior [1].

Table 1: Key Analytical Parameters for (+)-Nortrachelogenin

Analysis Method Key Parameter/Pattern Description/Value

HPLC-QTOF-MS Accurate Mass

Measurement

Provides elemental composition and exact

molecular weight [1].

MS/MS
Fragmentation

Characteristic

Fragmentation

Yields specific fragments for structural

confirmation [1].

HPLC-UV Detection Wavelength Ultraviolet detection, often at 230 nm [1].

Chromatography Common Column Agilent Zorbax Eclipse Plus C18 [1].

Experimental Protocols for Analysis
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Here are detailed methodologies for the extraction, identification, and quantification of (+)-

Nortrachelogenin.

Sample Preparation and Extraction

Plant Material Handling: The plant material containing the compound should be air-dried, oven-

dried, or freeze-dried. Lignans are relatively heat-stable, with temperatures up to 60°C often used
without significant degradation [2].

Extraction Techniques: Two efficient methods are:
Pressurized Liquid Extraction (PLE): This is highly effective for extracting lignans. It typically

uses 95% aqueous acetone as the solvent under elevated pressure and temperature [3].
Soxhlet Extraction: A conventional method suitable for initial extraction [3].

Solvent Selection: The choice of solvent is critical. Given the polyphenolic nature of lignans,
solvents of medium polarity like acetone, methanol, or their aqueous mixtures are commonly used for

optimum recovery [2].

Identification via HPLC-QTOF-MS

This technique is powerful for unambiguous identification [1].

Instrument Setup:

Column: Agilent Zorbax Eclipse Plus C18 (4.6 mm × 150 mm, 5 µm).
Mobile Phase: A binary gradient of water and methanol.

Detection: High-resolution mass spectrometry with electrospray ionization (ESI).
Procedure: The sample extract is injected, and the compounds are separated. The QTOF-MS

analyzes the mass-to-charge ratio of the molecular ion and its fragments with high accuracy. The
characteristic fragmentation pattern of (+)-Nortrachelogenin is then matched against reference

standards or literature data to confirm its identity [1].

Quantification via HPLC-UV

This method is used for precise and simultaneous quantification of multiple dibenzylbutyrolactone lignans

[1].

Instrument Setup:

Column: Agilent Zorbax Eclipse Plus C18 (4.6 mm × 150 mm, 5 µm).
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Mobile Phase: A binary gradient of water and methanol.

Detection: Ultraviolet (UV) absorption at 230 nm.
Method Validation: The quantitative method must be rigorously validated, including:

Linearity: A calibration curve with a correlation coefficient (r²) of >0.999 [1].
Precision: Intra-day and inter-day relative standard deviation (RSD) of <2.87% [1].

Accuracy: Recovery rates between 96.68% and 103.63% [1].
Sensitivity: Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ) [1].

Workflow and Pathway Visualization

The following diagram illustrates the complete experimental workflow for the characterization of (+)-

Nortrachelogenin, from sample preparation to data analysis.

Plant Material Drying & Grinding Extraction (PLE/Soxhlet) Crude Extract

HPLC-QTOF-MS Analysis

HPLC-UV Analysis

MS/MS Fragmentation

Chromatographic Separation

Structural Identification

Quantitative Data

Click to download full resolution via product page

Experimental workflow for characterizing (+)-Nortrachelogenin.

Bioactivity and Research Context

(+)-Nortrachelogenin is of interest due to its potential pharmacological activities. While detailed signaling

pathways for this specific compound require further study, lignans, in general, are investigated for their anti-

inflammatory and cytotoxic properties [2].

Some lignans, such as those found in Caulis Trachelospermi, have shown activity in inhibiting the NF-κB

and JAK/STAT signaling pathways, which are crucial in inflammation and cancer [1]. However, specific

cytotoxic activities are often attributed to other lignans like podophyllotoxin and arctigenin [2].
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Key Takeaways for Researchers

Primary Source: (+)-Nortrachelogenin can be sourced from the knotwood of coniferous trees like
Scotch pine and the stems of Trachelospermum jasminoides [3] [1].

Optimal Technique: A combination of HPLC-QTOF-MS for identification and HPLC-UV for
quantification is a robust approach for comprehensive characterization [1].

Method Reliability: The HPLC-UV method for quantification has been validated to be highly precise,
accurate, and sensitive, making it suitable for quality assessment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Qualitative and Quantitative Analysis of Lignan ... [pmc.ncbi.nlm.nih.gov]

2. Extraction Techniques and Analytical Methods for Isolation ... [pmc.ncbi.nlm.nih.gov]

3. Comprehensive Characterization of Chemical Composition ... [mdpi.com]

To cite this document: Smolecule. [Chemical Identity and Analytical Characterization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b583273#chemical-

characterization-of-nortrachelogenin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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